tert-Butyl (1-imino-1-oxidohexahydro-1l6-thiopyran-4-yl)carbamate

• IUPAC Name: tert-butyl N-(1-imino-1-oxothian-4-yl)carbamate
• InChI: InChI=1S/C10H20N2O3S/c1-10(2,3)15-9(13)12-8-4-6-16(11,14)7-5-8/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key: PTNMOQLQSHZUNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCS(=N)(=O)CC1
• Molecular Formula: C10H20N2O3S
• Molecular Weight: 248.34 g/mol
• CAS RN: 2230803-89-9

Description

Tert-Butyl (1-imino-1-oxidohexahydro-1l6-thiopyran-4-yl)carbamate, also known as TBOT, is a chemical compound that has been widely studied for its potential applications in various fields of science. This molecule is a carbamate derivative that contains a thiopyran ring and an imine group. TBOT has been found to have various biochemical and physiological effects that make it a promising candidate for scientific research.

Scientific Research Applications

Crystal Structure Analysis

One study examines the crystal structures of chlorodiacetylene and iododiacetylene derivatives, including compounds similar to tert-Butyl carbamates. These compounds belong to an isostructural family, where molecules are linked via bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond involving the same carbonyl group, demonstrating the importance of tert-Butyl carbamates in understanding molecular interactions and crystallography (Baillargeon et al., 2017).

Asymmetric Synthesis of Amines

Another research application involves the use of N-tert-Butanesulfinyl imines, closely related to tert-Butyl carbamates, as versatile intermediates for the asymmetric synthesis of amines. This methodology facilitates the production of a wide range of highly enantioenriched amines, showcasing the role of tert-Butyl carbamate derivatives in asymmetric synthesis and organic chemistry (Ellman et al., 2002).

Structural Characterization and Hydrogen Bonding

The structural characterization of two carbamate derivatives through single crystal X-ray diffraction revealed an intricate interplay of strong and weak hydrogen bonds, forming a three-dimensional architecture. This study underscores the significance of tert-Butyl carbamate derivatives in understanding molecular architecture and hydrogen bonding mechanisms (Das et al., 2016).